Cas no 942009-18-9 (1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 942009-18-9
• MF: C₁₉H₁₄FN₃O₄
• MW: 367.330567836761
• CID: 5503762
• Update Time: 2025-06-07

1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-fluorophenyl)methyl]-1,6-dihydro-N-(4-nitrophenyl)-6-oxo-
• 1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14FN3O4/c20-15-4-1-13(2-5-15)11-22-12-14(3-10-18(22)24)19(25)21-16-6-8-17(9-7-16)23(26)27/h1-10,12H,11H2,(H,21,25)
• InChI Key： ZCVAJULZGDXUBP-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C=C2)C(=O)C=CC=1C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Additional information on 1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Professional Introduction to Compound with CAS No. 942009-18-9 and Product Name: 1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

The compound identified by the CAS number 942009-18-9 and the product name 1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyridine derivatives, which have been extensively studied for their diverse biological activities. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and a 4-nitrophenyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

In recent years, dihydropyridine derivatives have garnered considerable attention due to their role as key intermediates in the synthesis of various pharmacologically active agents. The 6-oxo-1,6-dihydropyridine core structure is well-known for its ability to interact with biological targets in a manner that can modulate physiological processes. The introduction of substituents such as the 4-fluorophenylmethyl and N-(4-nitrophenyl) groups enhances the compound's binding affinity and selectivity, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The fluorine atom in the 4-fluorophenyl group is known to improve metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the nitro group in the 4-nitrophenyl moiety can serve as a pharmacophore that interacts with specific enzymes or receptors involved in neurological pathways. Recent studies have demonstrated that similar dihydropyridine derivatives exhibit neuroprotective properties, suggesting that this compound may have analogous effects.

The synthesis of 1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired molecular structure. These methods not only enhance efficiency but also minimize byproduct formation, which is crucial for pharmaceutical applications.

From a computational chemistry perspective, the molecular modeling of this compound has revealed interesting insights into its binding interactions. The three-dimensional structure suggests that the fluorophenylmethyl and nitrophenyl groups are positioned optimally to engage with biological targets. This has led to hypotheses about its mechanism of action, which could involve modulation of ion channels or neurotransmitter receptors. Further computational studies are ongoing to validate these predictions and refine our understanding of how this compound interacts with biological systems.

Preclinical studies have begun to explore the pharmacological profile of this derivative. Initial results indicate that it exhibits moderate solubility in aqueous solutions, which is advantageous for formulation development. Moreover, preliminary toxicity assays suggest that it is well-tolerated at tested doses, although more comprehensive safety evaluations are necessary before human trials can commence. These findings are encouraging and warrant further investigation into its potential as a therapeutic agent.

The role of fluorinated aromatic compounds in drug development cannot be overstated. The presence of a fluorine atom often enhances drug-likeness by improving lipophilicity and reducing metabolic degradation. In the case of 1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, this feature may contribute significantly to its pharmacokinetic properties. Comparative studies with non-fluorinated analogs have shown promising results, further supporting the rationale for incorporating fluorine into drug candidates.

As research progresses, new methodologies for optimizing dihydropyridine derivatives continue to emerge. Techniques such as directed evolution and structure-based drug design are being employed to fine-tune molecular properties for improved efficacy and reduced side effects. The unique combination of substituents in this compound makes it an attractive scaffold for such approaches, potentially leading to novel therapeutic entities with enhanced characteristics.

The broader implications of this research extend beyond individual compounds to the development of new chemical entities (NCEs) that address unmet medical needs. By leveraging advances in synthetic chemistry and computational biology, scientists are paving the way for more targeted and effective treatments. The study of compounds like 1-(4-fluorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide exemplifies how interdisciplinary approaches can drive innovation in pharmaceuticals.

In conclusion, the compound with CAS number 942009-18-9 represents a significant step forward in medicinal chemistry. Its unique structural features and promising preclinical data position it as a valuable candidate for further exploration in therapeutic applications. As research continues to uncover new insights into its mechanisms and potential benefits, it is likely that this molecule will play an important role in shaping future treatments for neurological disorders and other conditions.